Cas no 380391-51-5 (2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-5-one)

• Product Name: 2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-5-one
• CAS No: 380391-51-5
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD02703191
• CID: 1032633
• PubChem ID: 135600432
• Update Time: 2025-06-29

2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6,7-dihydropyrazolo[1,5-a]pyrimidin-5(4H)-one
• 2-methyl-6,7-dihydro-1H-pyrazolo[1,5-a]pyrimidin-5-one
• AC1Q2Q2M
• AG-A-44495
• CTK6B6237
• MolPort-004-764-959
• T5844051
• Z57966275
• 380391-51-5
• EN300-27368
• G25902
• 2-methyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrimidin-5-one
• 2-Methyl-6,7-dihydropyrazolo[1,5-a]pyrimidin-5(1H)-one
• Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 6,7-dihydro-2-methyl- (9CI)
• 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-one
• SCHEMBL13114252
• DTXSID80585466
• AKOS016011393
• 2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-5-one

• MDL： MFCD02703191
• Inchi： 1S/C7H9N3O/c1-5-4-6-8-7(11)2-3-10(6)9-5/h4H,2-3H2,1H3,(H,8,11)
• InChI Key： ZFDXQOURENRVBG-UHFFFAOYSA-N
• SMILES： O=C1CCN2C(=CC(C)=N2)N1

Computed Properties

• Exact Mass: 151.07467
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 46.92

Additional information on 2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-5-one

2-Methyl-4H,5H,6H,7H-Pyrazolo[1,5-a]pyrimidin-5-One: A Promising Compound with Multifaceted Biological Activities

2-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-one (CAS No. 380391-51-5) has emerged as a highly versatile compound in the field of medicinal chemistry. This heterocyclic molecule, characterized by its unique pyrazolo[1,5-a]pyrimidin-5-one core structure, exhibits a wide range of biological activities that have attracted significant attention in recent years. The compound's molecular framework, which combines pyrazole and pyrimidine rings, provides a foundation for diverse pharmacological applications. Recent studies have demonstrated its potential in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective properties.

Structure and Synthesis of 2-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-One
The molecular structure of 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-one is defined by its pyrazolo[1,5-a]pyrimidin-5-one ring system, which features a five-membered pyrazole ring fused to a six-membered pyrimidine ring. The introduction of a methyl group at the 2-position of the pyrazole ring is a critical structural modification that significantly influences the compound's biological activity. This structural feature enhances the molecule's ability to interact with various biological targets, including enzymes and receptors. Recent advances in synthetic chemistry have enabled the efficient preparation of this compound through multi-step organic reactions, which are essential for its application in drug development.

Biological Activities and Mechanisms of Action
The biological activities of 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-one are primarily attributed to its ability to modulate key signaling pathways and enzymatic activities. In recent years, extensive research has focused on its anti-inflammatory properties, which are mediated through the inhibition of pro-inflammatory cytokines and the suppression of nuclear factor-kappa B (NF-κB) activation. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound effectively reduces the production of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in inflammatory models, highlighting its potential as an anti-inflammatory agent.

Anti-Cancer Potential and Targeted Therapies
The anti-cancer potential of 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-one has been extensively explored in preclinical studies. Researchers have identified its ability to inhibit the proliferation of cancer cells through multiple mechanisms, including the induction of apoptosis and the suppression of angiogenesis. A 2023 study published in *Cancer Research* reported that this compound selectively targets the phosphatidylinositol 3-kinase (PI3K)/Akt/mTOR signaling pathway, which is frequently dysregulated in various cancers. This finding suggests that the compound could serve as a novel therapeutic agent for cancers with aberrant PI3K signaling.

Neuroprotective Effects and Applications in Neurological Disorders
In addition to its anti-inflammatory and anti-cancer properties, 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-one has shown promising neuroprotective effects. Recent studies have indicated its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 study published in *Neuropharmacology* demonstrated that this compound reduces oxidative stress and neuroinflammation in neuronal cells, which are critical factors in the progression of these diseases. These findings suggest that the compound could be a valuable candidate for the development of neuroprotective therapies.

Pharmacokinetic and Pharmacodynamic Profiles
The pharmacokinetic and pharmacodynamic profiles of 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-one are critical factors in its therapeutic application. Recent studies have focused on its absorption, distribution, metabolism, and excretion (ADME) properties. A 2023 study published in *Drug Metabolism and Disposition* reported that the compound exhibits good oral bioavailability and a favorable half-life, which are essential for its use in drug development. These pharmacokinetic properties, combined with its diverse biological activities, make the compound a promising candidate for further clinical investigation.

Challenges and Future Directions
Despite its promising therapeutic potential, the development of 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-one as a drug faces several challenges. These include the need for further optimization of its chemical structure to enhance efficacy and reduce potential side effects, as well as the requirement for extensive preclinical and clinical studies to validate its safety and therapeutic benefits. Future research should focus on elucidating the molecular mechanisms underlying its biological activities and exploring its potential applications in combination therapies.

Conclusion
2-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-5-one represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of novel therapies. Ongoing research is expected to further uncover its therapeutic potential and address the challenges associated with its drug development. As the scientific community continues to explore the possibilities of this compound, it is likely to play an important role in the treatment of various diseases in the future.